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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides crucial safety

protocols and logistical plans for the use of 4-Desmethoxy Omeprazole-d3, a deuterated

analog of a metabolite of Omeprazole. The following guidance is based on the safety data for

the non-deuterated form, 4-desmethoxy Omeprazole, as the deuteration is not expected to

alter the chemical's fundamental hazardous properties.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Desmethoxy Omeprazole is classified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation. It is also noted as being very toxic to aquatic life with long-

lasting effects.[1] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specific Requirement Rationale

Eye Protection

Safety goggles with side-

shields or a full-face shield.[1]

[2]

To protect eyes from splashes

and airborne particles.[2]

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile).[1] Double

gloving is recommended when

handling hazardous drugs.[3]

To prevent skin contact and

absorption.[4]

Body Protection

Impervious, disposable gown

with a solid front, long sleeves,

and tight-fitting cuffs.[1][3]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-certified N95 or

higher respirator should be

used when there is a risk of

generating airborne powder or

aerosols.[2]

To prevent inhalation of the

compound.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 4-Desmethoxy Omeprazole-d3 in

a laboratory setting.

Preparation:

Ensure all necessary PPE is readily available and in good condition.

Verify that a safety shower and eye wash station are accessible.[1]

Prepare the designated work area, preferably within a chemical fume hood or a ventilated

enclosure, to minimize exposure.

Handling the Compound:

Wear all required PPE before handling the chemical container.
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Carefully open the container, avoiding the creation of dust.

Weigh and handle the solid compound in a ventilated area.

If creating a solution, add the solvent to the compound slowly to avoid splashing.

Keep the container tightly sealed when not in use.[1]

Post-Handling:

Decontaminate the work surface with an appropriate cleaning agent.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[3]

Experimental Workflow for Handling 4-Desmethoxy Omeprazole-d3
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Caption: A flowchart outlining the key steps for the safe handling of 4-Desmethoxy
Omeprazole-d3.

Disposal Plan: Managing Chemical Waste
Proper disposal of 4-Desmethoxy Omeprazole-d3 and any contaminated materials is critical

to prevent environmental contamination and ensure laboratory safety.

Table 2: Disposal Guidelines

Waste Type Disposal Procedure Key Considerations

Unused Compound

Dispose of as hazardous

chemical waste in a

designated, labeled container.

[5]

Do not mix with other

incompatible wastes.[6]

Contaminated Labware (e.g.,

pipette tips, tubes)

Place in a sealed, labeled

hazardous waste container.

Ensure the container is robust

and leak-proof.

Contaminated PPE (e.g.,

gloves, gown)

Dispose of in a designated

hazardous waste stream

immediately after use.

Do not dispose of in regular

trash.

Empty Containers

Triple rinse with a suitable

solvent.[5] The rinsate must be

collected and disposed of as

hazardous waste.[5]

After rinsing, the container may

be disposed of as regular

trash, with labels defaced.[5]

First Aid Measures

In the event of exposure, immediate action is necessary.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1] Rinse

mouth.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water.[1] Remove contaminated

clothing and shoes and call a physician.[1]
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Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes

immediately with large amounts of water.[1] Promptly call a physician.[1]

Inhalation: Immediately relocate the individual to fresh air.[1] If breathing is difficult, provide

cardiopulmonary resuscitation (CPR).[1]
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Caption: Diagram illustrating the waste disposal workflow for 4-Desmethoxy Omeprazole-d3.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure a safe laboratory environment when working with 4-Desmethoxy Omeprazole-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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